Cas no 1261943-59-2 (3-(4-Chloro-2-methoxyphenyl)-5-nitrobenzoic acid)

• Product Name: 3-(4-Chloro-2-methoxyphenyl)-5-nitrobenzoic acid
• CAS No: 1261943-59-2
• MF: C₁₄H₁₀ClNO₅
• MW: 307.685903072357
• MDL: MFCD18321693
• CID: 2765043
• PubChem ID: 53227559
• Update Time: 2025-10-30

3-(4-Chloro-2-methoxyphenyl)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID40691092
• MFCD18321693
• 1261943-59-2
• 3-(4-CHLORO-2-METHOXYPHENYL)-5-NITROBENZOIC ACID
• 4'-Chloro-2'-methoxy-5-nitro[1,1'-biphenyl]-3-carboxylic acid
• 3-(4-Chloro-2-methoxyphenyl)-5-nitrobenzoic acid, 95%
• 3-(4-Chloro-2-methoxyphenyl)-5-nitrobenzoic acid

• MDL： MFCD18321693
• Inchi： 1S/C14H10ClNO5/c1-21-13-7-10(15)2-3-12(13)8-4-9(14(17)18)6-11(5-8)16(19)20/h2-7H,1H3,(H,17,18)
• InChI Key： KWWWUCKTKKKAOJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 307.0247501Da
• Monoisotopic Mass: 307.0247501Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-(4-Chloro-2-methoxyphenyl)-5-nitrobenzoic acid

3-(4-Chloro-2-methoxyphenyl)-5-nitrobenzoic acid (CAS No. 1261943-59-2)

3-(4-Chloro-2-methoxyphenyl)-5-nitrobenzoic acid is a complex organic compound with the CAS registry number 1261943-59-2. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with a nitro group at the 5-position and a phenyl ring substituted with chlorine and methoxy groups at the 4 and 2 positions, respectively. The compound's structure makes it a valuable molecule in various chemical and pharmaceutical applications.

The synthesis of 3-(4-Chloro-2-methoxyphenyl)-5-nitrobenzoic acid involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high purity. Recent advancements in synthetic chemistry have enabled more efficient methods for producing this compound, reducing costs and improving scalability for industrial applications. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to optimize the production process, ensuring higher yields and better quality control.

One of the most significant areas of research involving 3-(4-Chloro-2-methoxyphenyl)-5-nitrobenzoic acid is its potential in pharmaceutical development. The compound has shown promising results in preclinical studies as a potential lead molecule for anti-inflammatory and anticancer drug discovery. Its nitro group is known to contribute to its biological activity, while the methoxy and chlorine substituents enhance its solubility and bioavailability, making it an attractive candidate for further drug development.

Recent studies have focused on understanding the molecular mechanisms underlying the biological activity of 3-(4-Chloro-2-methoxyphenyl)-5-nitrobenzoic acid. For instance, researchers have investigated its ability to inhibit specific enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be developed into a novel anti-inflammatory agent with fewer side effects compared to existing drugs.

In addition to its pharmaceutical applications, 3-(4-Chloro-2-methoxyphenyl)-5-nitrobenzoic acid has also been explored for its role in materials science. The compound's aromatic structure and functional groups make it suitable for use in the development of advanced materials, such as organic semiconductors and sensors. Recent research has demonstrated its potential as a building block for constructing self-assembled monolayers (SAMs) with tailored electronic properties, which could find applications in nanotechnology and electronics.

The environmental impact of 3-(4-Chloro-2-methoxyphenyl)-5-nitrobenzoic acid has also been a topic of interest in recent studies. Researchers have evaluated its biodegradability under various environmental conditions, aiming to assess its safety for large-scale industrial use. Results indicate that the compound exhibits moderate biodegradability, with microbial degradation being a key pathway for its removal from aquatic environments. These findings are crucial for ensuring sustainable practices in the production and application of this compound.

Furthermore, 3-(4-Chloro-2-methoxyphenyl)-5-nitrobenzoic acid has been utilized as a precursor in the synthesis of other bioactive molecules. Its versatility as an intermediate allows chemists to modify its structure by introducing additional functional groups or altering existing ones to tailor its properties for specific applications. This approach has been particularly useful in drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

Recent advances in computational chemistry have also contributed to our understanding of 3-(4-Chloro-2-methoxyphenyl)-5-nitrobenzoic acid's properties. Molecular modeling studies have provided insights into its electronic structure, reactivity, and interactions with biological targets. These computational tools have enabled researchers to predict the compound's behavior in various chemical environments, accelerating the discovery process and reducing reliance on time-consuming experimental methods.

In conclusion, 3-(4-Chloro-2-methoxyphenyl)-5-nitrobenzoic acid (CAS No. 1261943-59-2) is a versatile compound with significant potential in pharmaceuticals, materials science, and environmental chemistry. Its unique structure and functional groups make it an invaluable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in both academic research and industrial innovation.